Cas no 82967-76-8 (2-Pentenoic acid, 3-methoxy-, ethyl ester)

• Product name: 2-Pentenoic acid, 3-methoxy-, ethyl ester
• CAS No: 82967-76-8
• MF: C₈H₁₄O₃
• MW: 158.19496
• CID: 679843
• PubChem ID: 54045642

2-Pentenoic acid, 3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 3-methoxy-, ethyl ester
• ethyl 3-methoxypent-2-enoate
• 82967-76-8
• 127039-98-9
• ETHYL (2Z)-3-METHOXYPENT-2-ENOATE
• AB84923
• DTXSID20708637

• Inchi： InChI=1S/C8H14O3/c1-4-7(10-3)6-8(9)11-5-2/h6H,4-5H2,1-3H3
• InChI Key： LPJVQUPDHTWUIO-UHFFFAOYSA-N
• SMILES： CCC(=CC(=O)OCC)OC

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1.5